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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

Technical Support Center: Carbomer 980
Dispersion

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in overcoming
common challenges encountered when dispersing Carbomer 980, with a specific focus on
preventing the formation of "fish eyes."

Frequently Asked Questions (FAQs)

Q1: What are "fish eyes" in the context of Carbomer 980 dispersion?

Al: "Fish eyes" are agglomerates of partially hydrated Carbomer 980 powder that form during
dispersion.[1][2] They consist of a swollen, gel-like outer layer that encapsulates a core of dry,
unhydrated powder.[3][4] This outer layer prevents the solvent, typically water, from penetrating
the core, making complete hydration and a homogenous dispersion difficult to achieve.[1][3]

Q2: What are the primary causes of "fish eye" formation?

A2: The primary cause of "fish eyes" is the rapid wetting of the surface of Carbomer 980
powder agglomerates when they are introduced into a liquid.[3][4][5] Carbomer is highly
hydrophilic and tends to form clumps. When these clumps come into contact with water, the
outer particles hydrate and swell almost instantly, creating a barrier that traps the dry powder
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inside.[4] Haphazard or rapid addition of the powder into the dispersion medium is a common
contributor to this issue.[3]

Q3: How does the rate of Carbomer 980 addition affect dispersion?

A3: The rate of addition is a critical factor. Adding Carbomer 980 powder slowly and carefully
to the dispersion medium while it is being stirred rapidly is the simplest way to achieve a
complete dispersion and avoid lumps.[3] This allows individual particles to wet out before they
have a chance to agglomerate. Sprinkling the powder as discrete particles, for instance, by
using a coarse sieve, is a useful technique for controlling the addition rate.[3][6]

Q4: What is the role of agitation in preventing "fish eyes"?

A4: Agitation is essential for enhancing the rate of Carbomer 980 solvation.[3] Moderate
agitation, typically in the range of 800-1200 rpm, is most commonly recommended to create a
vortex that helps to draw down and disperse the powder particles.[3][6] While higher shear
rates can disperse the polymer more rapidly, extremely high-shear mixers must be used with
caution as they can break down the polymer structure, leading to a permanent loss in viscosity.

[31[7]
Q5: Can pre-wetting Carbomer 980 help avoid "fish eyes"?

A5: Yes, pre-wetting Carbomer 980 with a non-solvent or a slow-swelling medium is a highly
effective technique.[4][5] By adding the powder to a substance like glycerin, propylene glycol,
or other polyols and mixing until a uniform paste is formed, the individual particles are coated
and separated. This paste can then be easily dispersed into water without the formation of "fish
eyes."[4][5]

Q6: How does pH influence the dispersion and thickening of Carbomer 9807?

A6: Carbomer 980 dispersions are acidic, typically with a pH of around 2.7-3.5 in a 0.5% water
dispersion.[8][9] In this acidic state, the polymer chains are tightly coiled. The thickening effect
Is activated upon neutralization with a suitable base, such as sodium hydroxide (NaOH),
potassium hydroxide (KOH), or triethanolamine (TEA), to a pH between 5.0 and 10.0.[4][8][10]
This neutralization causes the carboxyl groups to ionize, leading to electrostatic repulsion
between the polymer chains, which then uncoil and swell, significantly increasing the viscosity
of the solution.[9][11]
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Issue

Potential Cause

Troubleshooting Steps

"Fish eyes" or agglomerates

are present in the dispersion.

1. Improper Powder Addition:
The Carbomer 980 powder
was added too quickly or all at
once.[3] 2. Inadequate
Agitation: The mixing speed
was too low to create a
sufficient vortex for powder
incorporation.[3] 3. Poor Initial
Wetting: The powder was not
properly wetted before

hydration could occur.[4][5]

1. Optimize Addition Rate: Add
the powder slowly and steadily
into the vortex of the agitating
liquid. Using a sieve to sprinkle
the powder can help break up
agglomerates.[3][6] 2. Adjust
Agitation: Increase the mixing
speed to between 800-1200
rpm to ensure a good vortex is
formed.[3] For larger batches,
consider using a mixer with
two impellers.[3] 3. Implement
Pre-wetting: Before adding to
water, pre-wet the Carbomer
980 powder with a non-solvent
like glycerin or propylene
glycol to create a smooth
slurry.[4][5]

The final gel has a cloudy or

hazy appearance.

1. Air Entrapment: Vigorous
agitation introduced excessive
air into the dispersion, creating
a persistent foam.[7][12] 2.
Incomplete Hydration:
Undissolved Carbomer 980
particles can scatter light and

cause cloudiness.

1. Minimize Aeration: Position
the mixer shaft and impeller to
minimize air being drawn into
the liquid. Avoid excessive
vortexing once the powder is
dispersed. Using a powder
induction system can also
reduce air entrainment.[1][3] 2.
Ensure Full Hydration: Allow
sufficient mixing time for the
Carbomer 980 to fully hydrate.
This can take anywhere from
20 minutes to several hours
depending on the method.[6]
Gentle heating can sometimes

expedite hydration, but
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temperature should be

carefully controlled.

The viscosity of the gel is lower

than expected.

1. Polymer Degradation:
Excessive shear from a
homogenizer or high-speed
mixer has permanently broken
down the polymer chains.[3] 2.
Improper Neutralization: The
pH of the gel is not within the
optimal range for maximum
viscosity (typically pH 5-10).[4]
[8] 3. Presence of Electrolytes:
High concentrations of salts or
other electrolytes can suppress
the swelling of the polymer
network.[10]

1. Control Shear: If using a
high-shear mixer, use the
lowest effective speed and mix
for the shortest possible time.
[3] For many applications, a
propeller or turbine mixer is
sufficient.[3] 2. Verify and
Adjust pH: Use a calibrated pH
meter to check the pH of the
gel after neutralization. Add the
neutralizing agent dropwise
and allow the mixture to
equilibrate before measuring
the pH.[4] 3. Review
Formulation: Evaluate the
concentration of ionic
ingredients in your formulation.
If high, consider if they can be
reduced or if a salt-tolerant

grade of Carbomer is needed.

Experimental Protocols
Protocol 1: Standard Direct Dispersion Method

This protocol outlines the standard method for dispersing Carbomer 980 directly into water.

e Preparation:

o Add the required volume of deionized water to a suitable mixing vessel.

o Select a mixer with a propeller or turbine impeller and position it off-center and angled to

create a vortex.[3]

e Dispersion:
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o Begin agitation at a moderate speed (e.g., 800-1200 rpm) to form a vortex that is about
one to one-and-a-half times the impeller diameter.[3][6]

o Slowly and evenly sift the Carbomer 980 powder onto the surface of the vortex. A 40-
mesh screen can be used to aid in uniform addition.[3]

o Continue mixing for at least 20-30 minutes after all the powder has been added, or until a
lump-free and uniform dispersion is achieved.[6]

» Neutralization:
o Prepare a dilute solution of a neutralizing agent (e.g., 10% w/v NaOH or TEA).[4][8]

o While stirring at a lower speed to avoid air entrapment, slowly add the neutralizing solution
dropwise until the desired pH (typically 6.0-7.5) and viscosity are reached.

o Allow the gel to stand for a few hours to ensure complete hydration and stabilization of the

viscosity.

Protocol 2: Indirect Dispersion Method (Pre-wetting)

This protocol is recommended to prevent “fish eyes" and is particularly useful for smaller
batches or formulations containing glycols.

e Preparation:

o In a separate container, weigh the required amount of a non-solvent wetting agent, such
as glycerin or propylene glycol.[4][5] The amount of wetting agent should be at least 1-1.5
times the weight of the Carbomer 980.

o Gradually add the Carbomer 980 powder to the wetting agent and stir with a spatula or

low-speed mixer until a smooth, lump-free paste is formed.
e Dispersion:

o Add the required volume of deionized water to the main mixing vessel and begin agitation

at a moderate speed.
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o Add the Carbomer 980 paste to the vortex of the agitating water.

o Continue mixing until the dispersion is uniform and fully hydrated.

¢ Neutralization:

o Follow the same neutralization steps as described in Protocol 1.

Visual Guides
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Caption: Troubleshooting workflow for "fish eye" formation.
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Caption: Comparison of dispersion experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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